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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

Cat. No.: B15557119 Get Quote

Essential Safety Protocols for Handling 17:0-16:1
PE-d5
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 17:0-16:1 PE-d5 (1-heptadecanoyl-2-palmitoleoyl-sn-

glycero(d5)-3-phosphoethanolamine). Adherence to these procedures is essential for ensuring

personal safety and proper management of this chemical compound.

Hazard Identification and Classification
17:0-16:1 PE-d5 is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Classification Code Description

Flammable Liquids H225
Highly flammable liquid and

vapor

Acute Toxicity (Oral) H301 Toxic if swallowed

Acute Toxicity (Dermal) H311 Toxic in contact with skin

Acute Toxicity (Inhalation) H331 Toxic if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Carcinogenicity H351 Suspected of causing cancer

Specific Target Organ Toxicity

(Single Exposure)
H336, H370

May cause drowsiness or

dizziness; Causes damage to

organs

Signal Word: Danger

GHS Pictograms:

GHS02: Flame

GHS06: Skull and Crossbones

GHS08: Health Hazard

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin

contact. The recommended PPE for handling 17:0-16:1 PE-d5 is outlined below.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material
Prevents skin contact.

Body Protection Laboratory Coat
Standard, flame-

retardant

Protects skin and

personal clothing from

contamination and fire

hazard.

Eye Protection
Safety Goggles or

Face Shield
ANSI Z87.1 certified

Protects eyes from

splashes.

Respiratory Protection
Fume Hood or

Respirator

Use in a well-

ventilated area

Required to prevent

inhalation of vapors,

especially if not

handled in a fume

hood.

Operational Plan: Step-by-Step Handling & Disposal
1. Preparation & Handling:

Engineering Controls: Always handle 17:0-16:1 PE-d5 in a chemical fume hood to minimize

inhalation risk. Ensure proper ventilation.

Preventing Ignition: Keep away from heat, sparks, open flames, and hot surfaces. No

smoking.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

2. Storage:

Conditions: Store in a well-ventilated place. Keep cool. The recommended storage

temperature is -20°C.

Container: Keep container tightly closed.
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3. Spill Management:

Small Spills: Absorb with an inert material (e.g., vermiculite, dry sand) and place in a

suitable, labeled container for disposal.

Large Spills: Evacuate the area. Contain the spill and prevent it from entering drains. Use

non-sparking tools for cleanup.

4. Disposal:

Waste Disposal: Dispose of 17:0-16:1 PE-d5 and its container in accordance with local,

state, and federal regulations. Do not dispose of it in the sewer system. Contact a licensed

professional waste disposal service.

Emergency First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Seek immediate medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek immediate medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.

Visual Safety Protocol Workflow
The following diagram illustrates the essential workflow for safely handling 17:0-16:1 PE-d5,

from preparation to disposal.
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Safe Handling Workflow for 17:0-16:1 PE-d5

Preparation
- Assemble all necessary PPE

- Verify fume hood is operational

Handling
- Work within a fume hood
- Avoid creating aerosols

- Keep away from ignition sources

Proceed with caution

Storage
- Store at -20°C

- Keep container tightly sealed

After use

Spill Management
- Evacuate and ventilate

- Absorb with inert material
- Use non-sparking tools

In case of spill

Disposal
- Dispose as hazardous waste

- Follow all regulations

When finishedFor subsequent use After cleanup

Emergency Procedures
- Follow specific first aid measures
- Seek immediate medical attention

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 17:0-16:1 PE-d5.

To cite this document: BenchChem. [Personal protective equipment for handling 17:0-16:1
PE-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557119#personal-protective-equipment-for-
handling-17-0-16-1-pe-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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